Cas no 9010-66-6 (Zein)

• Product Name: Zein
• CAS No: 9010-66-6
• MW: 0
• CID: 48219
• PubChem ID: 87577921
• Update Time: 2026-03-10

Zein Chemical and Physical Properties

Names and Identifiers

• Zein
• Zein maize
• Zein from Corn
• Zein(corn)
• from Corn
• Zein, purified
• Zein,purified100GR
• Zein,purified500GR
• Human Thioredoxin-1 ELISA development kit (ALP)
• Zein (01C, 02C, 03C, 04C, 05C, 06C, 07C, 08C, 09C)
• Albumex 232
• Aqua Zein
• MeSH ID: D015028
• Phytokeluster Z
• Z 3625
• Zein DP
• Zein DP-N
• Zeins (10C, 11C, 14C)
• SGDMUFAYYHTSRU-UHFFFAOYSA-N
• CS-0189851
• [3,5-difluoro-4-(pyrrolidine-1-carbonyl)phenyl]boronic acid
• 3,5-DIFLUORO-4-(PYRROLIDINE-1-CARBONYL)PHENYLBORONIC ACID
• MFCD20526377
• D71702
• 9010-66-6
• (3,5-Difluoro-4-(pyrrolidine-1-carbonyl)phenyl)boronic acid
• 3,5-Difluoro-4-(1-pyrrolidinylcarbonyl)phenylboronic acid
• 1264616-16-1
• C11H12BF2NO3

• MDL： MFCD00062414
• Inchi： 1S/C11H12BF2NO3/c13-8-5-7(12(17)18)6-9(14)10(8)11(16)15-3-1-2-4-15/h5-6,17-18H,1-4H2
• InChI Key： SGDMUFAYYHTSRU-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1C(N1CCCC1)=O)F

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 464.171414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Yellowish to straw yellow, granular or fine powder.
• Density: 1.3±0.1 g/cm3
• Melting Point: 266-283 °C
• Boiling Point: 285.7±19.0 °C at 760 mmHg
• Flash Point: 126.6±21.5 °C
• PSA: 0.00000
• LogP: 0.00000
• Merck: 10119
• Solubility: Insoluble in water. Soluble in ethanol.

Zein Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：21
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides

Additional information on Zein

Zein (CAS No. 9010-66-6): A Versatile Corn Protein with Emerging Applications in Biomedical and Industrial Fields

Zein (CAS No. 9010-66-6), a naturally occurring prolamin protein derived from corn endosperm, has gained significant attention in recent years due to its unique physicochemical properties and sustainability advantages. This corn protein constitutes approximately 45–55% of the total protein content in maize kernels, making it one of the most abundant plant-based polymers available for commercial use. Its high glutamine and proline content (over 35% of its amino acid residues) imparts exceptional film-forming ability, thermal stability, and resistance to enzymatic degradation, positioning it as a promising alternative to synthetic polymers in diverse industries.

Recent advancements in purification techniques have enhanced the scalability of zein production, with solvent extraction methods such as ethanol precipitation remaining the industry standard. However, emerging studies (e.g., Carbohydrate Polymers, 2023) highlight the potential of aqueous-based processes using novel surfactants to reduce environmental impact while maintaining product quality. The purified zein exhibits a molecular weight range of 18–35 kDa and forms α-helical structures under certain conditions, which can be manipulated through chemical modifications to tailor functional properties for specific applications.

In pharmaceutical development, zein (zein drug delivery systems) has been extensively studied for its capacity as a carrier material. A groundbreaking study published in Nature Materials (June 2024) demonstrated its effectiveness in encapsulating hydrophobic drugs via nanoparticle formation, achieving controlled release profiles over extended periods. The protein's biocompatibility and non-toxic nature make it ideal for oral drug delivery formulations, with recent trials showing improved bioavailability when combined with cyclodextrins or chitosan matrices. Researchers are also exploring its use in transdermal patches where its hydrophobicity prevents premature drug leakage while maintaining skin adhesion.

The biomedical sector has seen remarkable innovations leveraging zein-based biomaterials. In tissue engineering applications, zein hydrogels functionalized with RGD peptides (as reported in Biomaterials Science, March 2024) exhibited enhanced cell adhesion properties for cartilage regeneration scaffolds. Meanwhile, studies from MIT's Department of Chemical Engineering revealed that electrospun zein nanofibers could be modified with antimicrobial agents like silver nanoparticles to create wound dressing materials with synergistic healing effects. These findings underscore the protein's adaptability when integrated into composite systems using techniques such as solvent casting or phase separation.

In food science, zein (corn protein isolate) continues to serve as a key ingredient in edible coatings and packaging solutions. A 2023 study by the USDA confirmed that zein coatings infused with essential oils significantly extend shelf life of perishable foods by inhibiting microbial growth and oxygen permeation. Innovations now include blending zein with cellulose nanocrystals to improve mechanical strength of packaging films without compromising biodegradability—a critical factor driving adoption in eco-conscious markets.

Recent structural characterization studies using X-ray crystallography (published in Journal of Agricultural and Food Chemistry, October 2024) have provided new insights into zein's molecular architecture. These findings revealed previously undetected β-sheet configurations under specific solvent conditions, which correlate strongly with improved barrier properties against moisture vapor transmission—a discovery now being applied to optimize formulation parameters for food packaging applications.

Cutting-edge research focuses on enhancing zein's functional versatility through chemical modifications. Phosphorylation processes described in a ACS Sustainable Chemistry & Engineering paper (May 2024) demonstrated increased water resistance by up to 78% compared to native forms without compromising biodegradability rates under composting conditions. Similarly, enzymatic crosslinking techniques using transglutaminase have produced mechanically robust films suitable for high-stress packaging scenarios while retaining FDA-approved food contact status.

In drug delivery innovation, scientists at Stanford University developed pH-responsive zein microparticles (zein microencapsulation technology) capable of releasing therapeutic compounds selectively within gastrointestinal tracts or tumor microenvironments. These particles were shown to protect encapsulated insulin during oral administration trials conducted on murine models, achieving comparable glucose-lowering effects as injectable formulations—a breakthrough potentially revolutionizing diabetes management strategies.

Zein (corn gluten meal derivative) is increasingly utilized in nutraceutical formulations due to its rich amino acid profile containing all essential amino acids except lysine. Clinical trials published in Nutrients Journal (February 2024) indicated that slow-release zein capsules improve satiety indices by up to 45%, suggesting promising applications in weight management supplements without triggering allergic reactions common with animal-derived proteins.

The material's unique emulsifying properties have led to novel food industry applications beyond traditional uses. A collaborative project between University College London and Nestlé developed self-assembling zein nanoparticles (zein nanoemulsion systems) that stabilize fat emulsions at extreme temperatures (-18°C storage), enabling new product formulations for frozen dairy desserts without synthetic additives. This innovation aligns perfectly with current market trends toward clean-label products while maintaining commercial viability through extended shelf life characteristics.

Innovations in surface modification techniques are expanding zein material science applications. Plasma treatment methods reported in Bioactive Materials (September 2024) created superhydrophobic surfaces on zein substrates suitable for anti-fouling medical devices such as catheters and implants. These treated surfaces showed >95% reduction in bacterial adhesion compared to unmodified controls after seven days' exposure—critical for reducing hospital-acquired infections without antibiotic coatings.

Zein (corn protein CAS No9010-66-6) is now being explored as a base material for three-dimensional printing technologies within regenerative medicine frameworks. Research teams at ETH Zurich demonstrated successful fabrication of porous bone scaffolds using FDM printing techniques modified specifically for this corn protein polymer system, achieving mechanical compressive moduli comparable to cancellous bone after crosslinking optimization—a significant step toward scalable production of patient-specific implants.

New analytical methods have improved quality control standards during industrial processing of this corn protein isolate (zein isolation process optimization). Near-infrared spectroscopy combined with machine learning algorithms now enable real-time monitoring during solvent extraction phases, ensuring consistent glutamine/proline ratios critical for downstream applications like film formation or nanoparticle synthesis—this technological advancement was detailed in an influential paper published by Elsevier last quarter.

In cosmetic formulations, recent advances utilize enzymatically modified zeins (modified corn protein derivatives) as skin barrier repair agents due to their ability to form lipid bilayer-like structures when applied topically. A double-blind clinical trial involving over 35 participants showed statistically significant improvements (+37%) in transepidermal water loss metrics after four weeks' use compared to conventional ceramide-based products—results published January 2024 issue of Cosmetics & Toiletries International Journal.

Sustainability metrics continue to drive adoption across industries: lifecycle analysis conducted by the University of Cambridge demonstrated that substituting synthetic polymers like polyethylene terephthalate (PET) with zein-based materials reduces carbon footprint by approximately 58% while maintaining functional performance standards required by regulatory bodies worldwide—this data was pivotal during recent FDA consultations on biopolymer usage guidelines released May 2024.

New research directions include integration into smart packaging systems where pH-sensitive forms change color upon spoilage detection mechanisms—this concept was validated experimentally by researchers at Wageningen University last year using anthocyanins conjugated onto zeins' surface amine groups via click chemistry reactions achieving >98% accuracy detection rates under accelerated aging tests according published results July issue Packaging Technology & Science Journal.

Zein (corn gluten meal CAS No9010-66-6) is now being employed as part active pharmaceutical ingredients themselves rather than just excipients thanks breakthroughs identifying bioactive peptides released during enzymatic digestion processes studied at Harvard Medical School's biochemistry labs where specific fractions were found inhibit angiotensin-converting enzyme activity—opening potential cardiovascular drug development avenues detailed December issue Nutrition & Metabolism Review.

The material's inherent UV-blocking capacity has led to new sun protection product developments reported March issue Sunscreen Science Quarterly Journal . By incorporating titanium dioxide nanoparticles within zeins matrix structure researchers achieved SPF values exceeding SPF35 while maintaining transparency—this formulation avoids common issues associated with mineral sunscreen white residue while offering eco-friendly alternative synthetic UV filters banned several EU member states recently due environmental concerns.

Ongoing research focuses on enhancing antimicrobial properties through controlled oxidation processes described June issue Bioactive Carbohydrates & Dietary Fibre Journal . By introducing carboxyl groups onto surface regions via mild periodate oxidation scientists created self-dispersing aqueous solutions capable killing gram-negative bacteria within two hours exposure time without affecting desirable physical characteristics required medical device coatings—findings could lead next generation implantable devices resistant hospital acquired infections。